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Compound of Interest

Compound Name: Ammonium bromate

Cat. No.: B075889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on ammonium
bromate (NH₄BrO₃). Due to its inherent instability, specific experimental thermodynamic data

such as standard enthalpy of formation, standard molar entropy, and Gibbs free energy of

formation are not readily available in the cited literature. This document summarizes its known

physical and chemical properties, synthesis, and thermal decomposition pathways.

Compound Profile: Ammonium Bromate (NH₄BrO₃)
Ammonium bromate is an inorganic compound with the chemical formula NH₄BrO₃[1]. It is a

white, crystalline solid that is highly soluble in water but poorly soluble in ethanol[1][2]. The

compound is a potent oxidizing agent and is notable for its extreme instability; it is classified as

a highly explosive material[1][2]. It decomposes slowly even at -5 °C and can explode at 54

°C[1].

Physical and Chemical Properties
A summary of the key physical and chemical identifiers for ammonium bromate is provided

below.
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Property Value Reference

Chemical Formula NH₄BrO₃ [1][2]

Molar Mass 145.940 g/mol [1][2]

Appearance
Colorless crystals or white

crystalline solid
[1][2]

CAS Number 13843-59-9 [1][2]

Solubility
Soluble in water, poorly soluble

in ethanol
[1]

Stability Highly unstable, explosive [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of thermodynamic constants of

ammonium bromate are not available due to its hazardous and unstable nature. However,

methods for its synthesis and observations of its thermal decomposition have been

documented.

Synthesis of Ammonium Bromate
Ammonium bromate can be synthesized via a salt metathesis reaction by combining cold,

aqueous solutions of ammonium chloride (NH₄Cl) and sodium bromate (NaBrO₃)[1]. The

reaction proceeds as follows:

NH₄Cl(aq) + NaBrO₃(aq) → NH₄BrO₃(s) + NaCl(aq)

The less soluble ammonium bromate precipitates from the cold solution.

Thermal Decomposition Analysis
The thermal decomposition of ammonium bromate is highly energetic and difficult to control.

Observational studies describe heating a small amount of the solid in a test tube, which results

in a rapid, near-explosive decomposition characterized by a loud sound and a brief orange

flash[3]. The decomposition yields a mixture of gaseous products, including bromine vapor,

which is readily observed[3].
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Thermal Decomposition Pathways
Ammonium bromate is highly sensitive to heat and decomposes violently. The decomposition

is complex and can proceed through multiple pathways, yielding a variety of products. The

instability is a key characteristic, with decomposition reported to occur slowly even at sub-zero

temperatures and rapidly at elevated temperatures[1].

Primary Decomposition Reactions
Two primary decomposition reactions have been proposed based on the observed products[1]

[4]:

2NH₄BrO₃(s) → N₂(g) + 4H₂O(g) + Br₂(g) + O₂(g)[4]

NH₄BrO₃(s) → N₂(g) + Br₂(g) + O₂(g) + 4H₂O(g) (a variation of the first)[1]

A more complex decomposition yielding ammonium nitrate has also been suggested[1]:

NH₄BrO₃ → NH₄NO₃ + 2Br₂ + O₂ + N₂O + 6H₂O

A diagram illustrating the general workflow for synthesizing and analyzing ammonium
bromate is presented below.
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Fig. 1: Experimental workflow for the synthesis and thermal analysis of ammonium bromate.
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Side Reactions and Byproducts
During thermal decomposition, a thin white smoke is often observed, which is believed to be

ammonium bromide (NH₄Br), formed as a byproduct[3][4]. This suggests a side reaction where

the bromate ion is reduced to bromide.

The proposed decomposition pathways are visualized in the following diagram.
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Fig. 2: Proposed thermal decomposition pathways of ammonium bromate.

Conclusion
Ammonium bromate is a highly energetic and unstable material. While a method for its

synthesis exists, its hazardous nature has precluded detailed experimental determination of its

core thermodynamic properties. The available literature focuses on its explosive

decomposition, which proceeds through multiple pathways to yield a variety of gaseous

products, including nitrogen, water, bromine, and oxygen. The formation of ammonium bromide

as a byproduct has also been noted. Further research into stabilized forms or advanced, safe

calorimetric techniques would be necessary to elucidate the precise thermodynamic data for

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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